An In-depth Technical Guide to the Synthesis of 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide
An In-depth Technical Guide to the Synthesis of 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide
This guide provides a comprehensive overview of the synthetic pathway for 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide, a molecule of significant interest in pharmaceutical and agrochemical research.[1] The document is intended for researchers, scientists, and professionals in drug development, offering detailed protocols, mechanistic insights, and expert commentary on the synthesis.
Introduction and Strategic Overview
5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide belongs to the pyrazole class of heterocyclic compounds, which are known for a wide range of biological activities, including anti-inflammatory, analgesic, and herbicidal properties.[1][2] The carbohydrazide functional group is a key pharmacophore that allows for further derivatization to explore and optimize biological activity.
The synthesis of this target molecule is most efficiently achieved through a two-step process, beginning with the construction of the core pyrazole ring system, followed by the functionalization to introduce the carbohydrazide moiety. This strategy leverages well-established and reliable chemical transformations.
Retrosynthetic Analysis
A logical retrosynthetic disconnection of the target molecule points to a pyrazole-4-carboxylic acid ester as a key intermediate. This ester can be disconnected via the classical Knorr pyrazole synthesis, which involves the condensation of a hydrazine derivative with a β-dicarbonyl compound.
Caption: Retrosynthetic pathway for the target molecule.
Overall Synthetic Scheme
The forward synthesis, therefore, involves two primary transformations:
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Step 1: Knorr Pyrazole Synthesis - The reaction of p-tolylhydrazine with ethyl 2-(ethoxymethylene)-3-oxobutanoate to form Ethyl 5-methyl-1-p-tolyl-1H-pyrazole-4-carboxylate.
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Step 2: Hydrazinolysis - The conversion of the resulting ethyl ester to the final carbohydrazide product using hydrazine hydrate.
Caption: Overall two-step synthesis of the target carbohydrazide.
Detailed Synthesis Protocols and Mechanistic Insights
Part A: Synthesis of Ethyl 5-methyl-1-p-tolyl-1H-pyrazole-4-carboxylate
The formation of the pyrazole ring is achieved through the condensation of a hydrazine with a 1,3-dicarbonyl compound, a classic and highly reliable method.[2][3] In this specific synthesis, the use of ethyl 2-(ethoxymethylene)-3-oxobutanoate as the 1,3-dicarbonyl equivalent ensures the correct regiochemistry of the final product.
Mechanism: The reaction proceeds via an initial nucleophilic attack of the more nucleophilic nitrogen of p-tolylhydrazine onto the enol ether carbon of the dicarbonyl compound, followed by elimination of ethanol. Subsequent intramolecular cyclization via attack of the second nitrogen atom onto the ketone carbonyl, followed by dehydration, yields the aromatic pyrazole ring.
Experimental Protocol:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-tolylhydrazine (1.0 equivalent) in absolute ethanol.
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To this solution, add ethyl 2-(ethoxymethylene)-3-oxobutanoate (1.05 equivalents) dropwise at room temperature.
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Add a catalytic amount of a mild acid, such as acetic acid, to the reaction mixture.
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Heat the mixture to reflux and maintain for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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After completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.
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Pour the residue into cold water and extract the product with a suitable organic solvent, such as ethyl acetate.[4]
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude product.
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Purify the crude ester by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).
Caption: Workflow for the synthesis of the pyrazole ester intermediate.
Expert Insights:
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Choice of Reactants: The ethoxymethylene group on the β-ketoester acts as a protecting group for the formyl group and directs the cyclization to afford the desired 4-carboxylate isomer. Direct use of a β-keto-aldehyde would be less stable.
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Catalyst: The acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack.
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Solvent: Ethanol is an excellent solvent for this reaction as it readily dissolves the reactants and is suitable for reflux conditions.
Part B: Synthesis of 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide
The conversion of the ethyl ester to the carbohydrazide is a straightforward nucleophilic acyl substitution reaction known as hydrazinolysis.[5][6] Hydrazine hydrate serves as a potent nucleophile that attacks the electrophilic carbonyl carbon of the ester.
Mechanism: The reaction is initiated by the nucleophilic attack of the terminal nitrogen of hydrazine on the ester carbonyl carbon. This is followed by the elimination of ethanol, driven by the formation of the stable amide-like carbohydrazide linkage.
Experimental Protocol:
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Dissolve the purified Ethyl 5-methyl-1-p-tolyl-1H-pyrazole-4-carboxylate (1.0 equivalent) in absolute ethanol in a round-bottom flask.
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Add hydrazine hydrate (3-5 equivalents) to the solution. The excess hydrazine ensures the reaction goes to completion.
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Reflux the reaction mixture for 4-6 hours. Monitor the disappearance of the starting ester by TLC.
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After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution upon cooling.
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If precipitation occurs, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.
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If the product remains in solution, reduce the solvent volume under reduced pressure and add cold water to induce precipitation.
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Collect the solid product by filtration, wash with water, and then a small amount of cold ethanol.
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Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide.
Caption: Workflow for the hydrazinolysis of the pyrazole ester.
Expert Insights:
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Excess Hydrazine: Using an excess of hydrazine hydrate is crucial to drive the equilibrium towards the product and to minimize the formation of di-acylated hydrazine byproducts.[5]
-
Reaction Time: The reaction time can vary depending on the reactivity of the ester. It is essential to monitor the reaction by TLC to avoid prolonged heating which might lead to side reactions.
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Purification: Recrystallization is typically sufficient to obtain a high-purity product, as the starting ester and the final hydrazide have significantly different solubilities.
Data Summary
The following table summarizes the key physical and reaction data for the synthesis of 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide.
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Melting Point (°C) | Typical Yield (%) |
| Ethyl 5-methyl-1-p-tolyl-1H-pyrazole-4-carboxylate | C14H16N2O2 | 244.29 | ~70-75 | 80-90 |
| 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide | C12H14N4O | 230.27 | 134-142[1] | 85-95 |
Conclusion
The synthesis of 5-Methyl-1-P-tolyl-1H-pyrazole-4-carbohydrazide is a robust and efficient two-step process that utilizes fundamental and well-understood organic reactions. By following the detailed protocols and considering the expert insights provided in this guide, researchers can reliably produce this valuable compound for further investigation in medicinal and agricultural chemistry. The self-validating nature of these protocols, based on established chemical principles, ensures a high degree of success and product purity.
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